Cas no 1807090-53-4 (2-Cyano-5-methyl-3-(trifluoromethoxy)phenylacetic acid)

• Product Name: 2-Cyano-5-methyl-3-(trifluoromethoxy)phenylacetic acid
• CAS No: 1807090-53-4
• MF: C₁₁H₈F₃NO₃
• MW: 259.18133354187
• CID: 4789562
• Update Time: 2025-07-25

2-Cyano-5-methyl-3-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-methyl-3-(trifluoromethoxy)phenylacetic acid

• Inchi： 1S/C11H8F3NO3/c1-6-2-7(4-10(16)17)8(5-15)9(3-6)18-11(12,13)14/h2-3H,4H2,1H3,(H,16,17)
• InChI Key： UBUBRZPYHAULQY-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C)=CC(CC(=O)O)=C1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: 2.6
• Topological Polar Surface Area: 70.3

Additional information on 2-Cyano-5-methyl-3-(trifluoromethoxy)phenylacetic acid

Comprehensive Overview of 2-Cyano-5-methyl-3-(trifluoromethoxy)phenylacetic acid (CAS No. 1807090-53-4)

2-Cyano-5-methyl-3-(trifluoromethoxy)phenylacetic acid (CAS No. 1807090-53-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyano and trifluoromethoxy functional groups, exhibits remarkable potential in the development of novel bioactive molecules. Its molecular structure, which includes a phenylacetic acid backbone, makes it a versatile intermediate for synthesizing derivatives with enhanced properties.

In recent years, the demand for fluorinated compounds like 2-Cyano-5-methyl-3-(trifluoromethoxy)phenylacetic acid has surged due to their exceptional stability and bioavailability. Researchers are particularly interested in its applications for designing enzyme inhibitors and receptor modulators, which are critical in drug discovery. The trifluoromethoxy group is known to improve metabolic resistance, making this compound a valuable candidate for pharmaceutical intermediates.

The synthesis of 2-Cyano-5-methyl-3-(trifluoromethoxy)phenylacetic acid involves multi-step organic reactions, including cyanation and ester hydrolysis. Its CAS No. 1807090-53-4 is frequently searched in chemical databases, reflecting its growing relevance in medicinal chemistry. Additionally, its methyl-substituted phenyl core contributes to its lipophilicity, a desirable trait for drug delivery systems.

From an industrial perspective, this compound aligns with the trend toward sustainable chemistry. Its potential use in green synthesis methods is under exploration, as researchers aim to reduce environmental impact. The cyano group further enhances its reactivity, enabling diverse transformations for custom synthesis projects.

Given the rising interest in precision medicine, 2-Cyano-5-methyl-3-(trifluoromethoxy)phenylacetic acid is also being studied for its role in targeted therapies. Its structural features allow for fine-tuning interactions with biological targets, addressing challenges in drug resistance. This aligns with frequent search queries like "fluorinated phenylacetic acid derivatives" and "cyano-containing pharmaceutical intermediates".

In agrochemical applications, the compound’s trifluoromethoxy moiety contributes to pest control formulations, leveraging its stability under environmental conditions. This has sparked interest in crop protection research, particularly for developing next-generation pesticides with reduced toxicity.

Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing 2-Cyano-5-methyl-3-(trifluoromethoxy)phenylacetic acid, ensuring purity and consistency for industrial use. Its CAS No. 1807090-53-4 is often cross-referenced in patent literature, highlighting its proprietary value.

As the scientific community continues to explore structure-activity relationships, this compound remains a focal point for innovation. Its compatibility with high-throughput screening platforms further underscores its utility in accelerating drug development pipelines.